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Compound of Interest

Compound Name: 1-DCP

Cat. No.: B12389225

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial use of 1,2-
Dichloropropane (1,2-DCP) as a degreasing agent. The information includes its physical and
chemical properties, protocols for its application and evaluation, and critical toxicological data
relevant to safety and handling. Due to its hazardous nature, extreme caution and adherence
to safety protocols are mandatory when handling this chemical.

Introduction to 1,2-Dichloropropane as a
Degreasing Agent

1,2-Dichloropropane (also known as propylene dichloride) is a colorless liquid with a
chloroform-like odor.[1][2] Historically, it has been utilized as an industrial solvent and
degreaser due to its effectiveness in dissolving a wide range of substances, including oils, fats,
greases, resins, waxes, and asphalts.[3][4][5] Its applications have included metal cleaning,
leather tanning, and as a stain remover in the textile industry.[4] However, its use has been
significantly curtailed in many regions due to its toxicity and classification as a human
carcinogen.[6][7] Contemporary applications are often restricted to closed systems to minimize
exposure.[6]

Physicochemical Properties
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The efficacy of 1,2-Dichloropropane as a degreasing agent is rooted in its physical and

chemical properties. A summary of these properties is presented in the table below.

Property Value Conditions
Molecular Formula CsHeCl2

Molecular Weight 112.99 g/mol

Appearance Colorless liquid

Odor Chloroform-like, sweet [1112]

Density 1.156 - 1.16 g/cm? at 20-25°C[2][3][6]
Boiling Point 95-96.8 °C at 1 atm[3][6]
Melting Point -100 °C [31[6]

Vapor Pressure 40 mmHg at 20°CJ[2][6]

Water Solubility

0.26 g/100 mL

at 20°C (Slightly soluble)[1][6]

Viscosity 0.84 mPa:s
Flash Point 16 °C Closed cup[1][6]
Autoignition Temperature 557 °C [2][6]

Explosive Limits in Air

3.4% - 14.5% (vol %)

[2](6]

Experimental Protocols

The following are generalized protocols for the application and evaluation of 1,2-

Dichloropropane as a degreasing agent. These should be adapted based on the specific

substrate and contaminant. All work must be conducted in a certified chemical fume hood with

appropriate personal protective equipment (PPE).

3.1 Materials and Equipment

e 1,2-Dichloropropane (analytical grade)

o Contaminated substrate (e.g., metal coupons with cutting oil)
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Beakers or immersion tanks

Ultrasonic bath (optional)

Drying oven

Analytical balance (for gravimetric analysis)
Protective gloves (Teflon is recommended)[1]
Splash-resistant goggles and face shield[1]
Chemical-resistant apron or lab coat

3.2 Degreasing Protocol: Immersion Cleaning

Preparation: Pre-weigh the contaminated substrate to determine the initial mass of the
contaminant.

Solvent Immersion: Place the substrate in a beaker or tank containing 1,2-Dichloropropane.
The volume should be sufficient to fully submerge the part.

Agitation (Optional): For enhanced cleaning, place the immersion tank in an ultrasonic bath
for 5-15 minutes. Mechanical stirring can also be used.

Dwell Time: Allow the substrate to soak for a predetermined time (e.g., 10-30 minutes),
depending on the nature and thickness of the grease.

Rinsing: Remove the substrate from the degreasing bath and rinse with fresh, clean 1,2-
Dichloropropane to remove any residual dissolved grease.

Drying: Allow the solvent to evaporate completely in the fume hood. A low-temperature
drying oven (below the solvent's flashpoint) can be used to accelerate this process.

Evaluation: Once fully dry, re-weigh the substrate. The difference in weight before and after
cleaning indicates the amount of grease removed. Visual inspection for any remaining
residue should also be performed.
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3.3 Degreasing Protocol: Vapor Degreasing (Conceptual)

Note: This is a highly specialized industrial process requiring dedicated equipment and is
described here for informational purposes.

» 1,2-Dichloropropane is heated to its boiling point in a sump to generate a vapor zone.
e The cooler part to be cleaned is suspended in the vapor zone.

e The vapor condenses on the part, dissolving the grease.

e The condensed solvent and dissolved grease drip back into the sump.

e This process continues until the part reaches the temperature of the vapor, at which point
condensation ceases.

The clean part is then removed from the vapor zone to dry.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for evaluating the efficacy of a degreasing
agent like 1,2-Dichloropropane.
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Caption: A logical workflow for a typical degreasing experiment.
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Toxicological Profile and Safety Considerations

1,2-Dichloropropane is classified as a Group 1 carcinogen by the International Agency for
Research on Cancer (IARC), meaning it is carcinogenic to humans.[6] Occupational exposure
has been linked to an increased risk of cholangiocarcinoma (bile duct cancer).[6][8]

5.1 Routes of Exposure and Acute Effects Exposure can occur through inhalation, skin contact,
and ingestion.[1][6] Acute effects of exposure can include irritation of the eyes, nose, and
throat, as well as central nervous system depression, leading to symptoms like dizziness,
headache, and nausea.[1] High exposure can cause pulmonary edema.[1]

5.2 Chronic Effects and Organ Toxicity Chronic exposure can lead to damage to the liver and
kidneys.[1] Studies have shown that 1,2-DCP can induce liver necrosis and mitochondrial
dysfunction.[9] It can also cause skin sensitization and dermatitis with prolonged or repeated
contact.[8][10][11]

5.3 Mechanisms of Toxicity The toxicity of 1,2-Dichloropropane is linked to its metabolism. The
following diagrams illustrate key signaling pathways involved in its toxic effects.

5.3.1 Metabolic Activation and Hepatotoxicity The primary metabolic pathway for 1,2-DCP that
leads to liver damage involves the enzyme Cytochrome P450 2E1 (CYP2EL).[12] This enzyme
oxidizes 1,2-DCP into reactive intermediates that can cause cellular damage.[12]
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Metabolic Pathway of 1,2-DCP Hepatotoxicity
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Caption: Metabolic activation of 1,2-DCP via CYP2EL.

5.3.2 Skin Sensitization and Angiogenesis Studies have shown that dermal application of 1,2-
DCP can induce angiogenesis (the formation of new blood vessels) in dermatitis through the
PI3K/PKB/mTOR signaling pathway.[8][10]
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Caption: PI3K/PKB/mTOR pathway in 1,2-DCP-induced dermatitis.

Safety Protocols and Handling

* Engineering Controls: All work with 1,2-Dichloropropane must be performed in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize inhalation
exposure.[1]
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (Teflon is recommended), splash-proof goggles, a face shield, and a lab coat or
chemical-resistant apron.[1]

o Handling: Avoid direct contact with the skin and eyes.[1] Do not eat, drink, or smoke in areas
where 1,2-Dichloropropane is handled.[1]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
heat, sparks, and open flames.[13][14] It is incompatible with strong oxidizing agents, acids,
bases, and certain metals like aluminum.[1][2]

o Disposal: Dispose of waste 1,2-Dichloropropane and contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.[14]

Conclusion

While 1,2-Dichloropropane is an effective degreasing solvent, its significant health hazards,
particularly its carcinogenicity, necessitate extreme caution and the use of stringent safety
measures. Researchers and professionals should consider safer alternatives whenever
possible. When its use is unavoidable, a thorough understanding of its properties and
adherence to the protocols outlined in these notes are essential for safe and effective
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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